9-methyl-6-[5-(4-methyl-1,3-thiazole-5-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine
Description
9-Methyl-6-[5-(4-methyl-1,3-thiazole-5-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine is a synthetic purine derivative characterized by a methyl-substituted purine core fused with a bicyclic octahydropyrrolo[3,4-c]pyrrole moiety linked via a 4-methylthiazole-5-carbonyl group. The methyl group at position 9 enhances lipophilicity, while the octahydropyrrolo-pyrrole system introduces conformational rigidity, which may influence binding specificity .
Properties
IUPAC Name |
[2-(9-methylpurin-6-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]-(4-methyl-1,3-thiazol-5-yl)methanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N7OS/c1-10-14(26-9-21-10)17(25)24-5-11-3-23(4-12(11)6-24)16-13-15(18-7-19-16)22(2)8-20-13/h7-9,11-12H,3-6H2,1-2H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KSLINDYUZCITEF-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=N1)C(=O)N2CC3CN(CC3C2)C4=NC=NC5=C4N=CN5C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N7OS | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Mechanism of Action
Target of Action
It’s known that thiazole derivatives have been found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), ritonavir (antiretroviral drug), abafungin (antifungal drug), bleomycine, and tiazofurin (antineoplastic drug). Similarly, indole derivatives have shown clinical and biological applications and have been found in many important synthetic drug molecules.
Mode of Action
Thiazole derivatives are known to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules. Indole derivatives possess various biological activities, i.e., antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities.
Biochemical Pathways
Thiazole and indole derivatives are known to interact with multiple receptors and affect various biochemical pathways.
Pharmacokinetics
It’s known that thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. These properties may influence the bioavailability of the compound.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Core Structural Variations
(a) 9-Phenyl-9H-purin-6-amines
- Key Differences : The 9-phenyl substitution in this class (e.g., compounds from –5) increases aromaticity and molecular weight compared to the 9-methyl group in the target compound. This substitution reduces solubility in aqueous media but may enhance interactions with hydrophobic binding pockets .
- Synthetic Routes: Synthesized via imidazole-4-carbonitrile intermediates (e.g., 5-amino-1-phenyl-1H-imidazole-4-carbonitrile), whereas the target compound likely requires a more complex bicyclic pyrrolo-pyrrole synthesis .
(b) Tetrahydroisoquinoline Derivatives
- Example: 2-[(E)-3-(2-Furyl)acryloyl]-7-(5-methyloxazol-4-yl)-methoxy-6-(tetrazol-5-yl)-1,2,3,4-tetrahydroisoquinoline ().
- Key Differences: The tetrahydroisoquinoline core lacks the purine ring system, altering electronic properties. The tetrazole group in this derivative provides strong hydrogen-bonding capacity, unlike the thiazole-carbonyl group in the target compound, which offers moderate polarity and steric bulk .
(c) Glycosylated Purine Analogs
- Example: 4-(1-(((2R,3S,5R)-3-Hydroxy-5-(5-methyl-2,4-dioxo-3-((1-((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)-1H-1,2,3-triazol-4-yl)methyl)-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl)methyl)-1H-1,2,3-triazol-4-ylamino)-4-oxobutane-1,2-diyl dioctanoate ().
- Key Differences : The glycosylation introduces significant hydrophilicity and stereochemical complexity, contrasting with the target compound’s reliance on a lipophilic thiazole-pyrrolo-pyrrole system .
Pharmacological and Physicochemical Properties
Structural Insights from Crystallography
The octahydropyrrolo-pyrrole system likely adopts a chair-like conformation, similar to bicyclic amines in other small molecules .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
